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Compound of Interest

Compound Name: Isooctadecan-1-al

Cat. No.: B15175681 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive overview

of the necessary safety precautions and disposal procedures for Isooctadecan-1-al, ensuring

laboratory safety and regulatory compliance.

This document provides crucial safety and logistical information for the proper handling and

disposal of Isooctadecan-1-al (also known as 16-methylheptadecanal). Adherence to these

guidelines is essential for maintaining a safe laboratory environment and minimizing

environmental impact.

Key Chemical and Physical Properties of
Isooctadecan-1-al
A summary of the known quantitative data for Isooctadecan-1-al is presented below. It is

important to note that a specific Safety Data Sheet (SDS) for Isooctadecan-1-al is not readily

available. Therefore, the handling and disposal procedures should be based on the properties

of long-chain flammable aldehydes.
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Property Value

Molecular Formula C₁₈H₃₆O

IUPAC Name 16-methylheptadecanal

CAS Number 61497-47-0

Molar Mass 268.48 g/mol

Appearance No data available

Boiling Point No data available

Melting Point No data available

Flash Point No data available (Assumed to be flammable)

Solubility Insoluble in water (predicted)

Experimental Protocols: Proper Disposal
Procedures
The following step-by-step guide outlines the recommended procedure for the safe disposal of

Isooctadecan-1-al. This protocol is based on general guidelines for the disposal of flammable

aldehydes.[1][2][3]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene),

safety goggles, and a lab coat.

Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of

vapors.[4]

2. Waste Collection:

Collect waste Isooctadecan-1-al in a designated, properly labeled, and sealed container.

The container should be made of a material compatible with flammable organic compounds.
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Do not mix with other waste streams unless compatibility has been confirmed.

3. Chemical Neutralization (if applicable and safe to do so):

For small quantities, oxidation to the less volatile and less toxic carboxylic acid

(isooctadecanoic acid) may be a viable option.[3][5] This should only be performed by trained

personnel.

A suitable oxidizing agent, such as potassium permanganate solution, can be used. This

reaction should be carried out in an appropriate solvent and with caution, as it can be

exothermic.

4. Disposal as Hazardous Waste:

All waste containing Isooctadecan-1-al, including contaminated materials (e.g., paper

towels, gloves), should be treated as hazardous waste.

Arrange for pickup and disposal by a licensed hazardous waste management company.

Ensure all containers are properly labeled according to local and national regulations.

5. Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.

Remove all ignition sources.

Absorb the spill with an inert material (e.g., vermiculite, sand) and collect it in a sealed

container for disposal as hazardous waste.

Logical Workflow for Isooctadecan-1-al Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of Isooctadecan-1-al.
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Isooctadecan-1-al Disposal Workflow

Start: Isooctadecan-1-al Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Assess Quantity of Waste

Small Quantity / Spill

Small

Large Quantity

Large

Step 3a: Contain Spill with Inert Absorbent

Step 3b: Collect in a Labeled, Sealed Waste Container

Step 4a: Feasible to Neutralize?
(Trained Personnel Only)

Step 5a: Oxidize to Carboxylic Acid
(e.g., with KMnO4)

Yes

Step 6: Dispose as Hazardous Waste via Licensed Contractor

No

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Isooctadecan-1-al.
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Toxicity and Safety Considerations
While specific toxicity data for Isooctadecan-1-al is limited, long-chain saturated aldehydes are

generally considered to be toxic.[5][6][7] Their toxicity is often associated with their ability to act

as electrophiles and form adducts with biological molecules.[1][6] Inhalation of vapors and skin

contact should be avoided. As a flammable substance, it should be kept away from heat,

sparks, and open flames.[4] Always consult general safety guidelines for handling flammable

liquids in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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